Cas no 1806829-23-1 (Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806829-23-1
• MF: C₁₁H₁₅F₂N₃O₂
• MW: 259.252509355545
• CID: 4857552
• Update Time: 2025-10-29

Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H15F2N3O2/c1-2-18-8(17)4-6-3-7(5-14)9(10(12)13)16-11(6)15/h3,10H,2,4-5,14H2,1H3,(H2,15,16)
• InChI Key： NXNHXISQELRBTQ-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(=C(N)N=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.2
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate

Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806829-23-1): A Comprehensive Overview

Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806829-23-1, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural configuration that positions it as a potential candidate for various biological and chemical applications. The presence of multiple functional groups, including amino, methyl, and difluoromethyl substituents, contributes to its diverse reactivity and utility in synthetic chemistry.

The compound's molecular structure, characterized by a pyridine core with acetic ester functionality at the 3-position, makes it a versatile intermediate in the synthesis of more complex molecules. The aminomethyl group at the 5-position and the difluoromethyl group at the 6-position further enhance its potential as a building block in drug discovery and material science. These features are particularly relevant in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyridine scaffold can interact with numerous biological targets, making them valuable in the design of drugs for treating conditions such as cancer, inflammation, and infectious diseases. The specific arrangement of functional groups in Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate contributes to its potential as an active pharmaceutical ingredient (API) or a key intermediate in synthetic pathways.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with many diseases, particularly cancer. The structural features of Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate make it a promising candidate for designing inhibitors that can selectively target specific kinases. For instance, modifications to the pyridine core and the attached functional groups can fine-tune the compound's binding affinity and selectivity against particular kinase targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate has been subjected to virtual screening using molecular docking techniques to identify its potential interactions with kinase enzymes. These simulations have revealed that the compound can bind to active sites of kinases with high affinity, suggesting its suitability for further development as a kinase inhibitor.

The synthesis of Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the aminomethyl group at the 5-position and the difluoromethyl group at the 6-position necessitates precise control over reaction conditions to prevent unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have facilitated more efficient and scalable production processes for this compound.

In addition to its pharmaceutical applications, Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate has potential uses in materials science. The unique electronic properties of pyridine derivatives make them suitable candidates for developing new materials with applications in electronics, catalysis, and sensors. The presence of fluorine atoms in this compound enhances its stability and reactivity, making it an attractive candidate for further exploration in these areas.

The growing body of research on Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate underscores its importance as a versatile chemical entity. As our understanding of its properties and reactivity continues to expand, new opportunities for its application in drug discovery and material science are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing the full potential of this compound.

In conclusion, Ethyl 2-amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806829-23-1) is a compound with significant promise in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly those targeting kinases and other biological targets. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.